N-(3-chloro-2-naphthyl)carbamic acid ethyl ester

• Molecular Formula: C13H12ClNO2
• Molecular Weight: 249.69 g/mol
• IUPAC Name: ethyl N-(3-chloronaphthalen-2-yl)carbamate
• InChI: InChI=1S/C13H12ClNO2/c1-2-17-13(16)15-12-8-10-6-4-3-5-9(10)7-11(12)14/h3-8H,2H2,1H3,(H,15,16)
• InChI Key: ZSICYKKSKFDWIG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC2=CC=CC=C2C=C1Cl

Description

N-(3-chloro-2-naphthyl)carbamic acid ethyl ester is a useful research compound. Its molecular formula is C13H12ClNO2 and its molecular weight is 249.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.70 g of 3-chloro-2-naphthoic acid (8.23 mmol) in 50 mL of 1,4-dioxane is added 2.3 mL of triethylamine (16.45 mmol) followed by 2.7 mL of DPPA (12.34 mmol). The mixture is stirred for 2 hours at room temperature under an atmosphere of nitrogen. Then 4.8 mL (82.3 mmol) of EtOH is added and the reaction is heated to reflux and stirred for an additional 2 hours. The solvents are evaporated in vacuo and the remaining residue is dissolved in 50 mL of EtOAc and washed with 20 mL of 5% aqueous citric acid, 20 mL of 5% Na2CO3 and dried over MgSO4. The solvents are evaporated to give a residue that is purified by flash chromatography on silica gel (50% CH2Cl2/hexane) to give N-(3-chloro-2-naphthyl)carbamic acid ethyl ester as a yellow oil.